Cas no 4437-22-3 (2,2'-(Oxybis(methylene))difuran)

• Product Name: 2,2'-(Oxybis(methylene))difuran
• CAS No: 4437-22-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD01725820
• CID: 329337
• Update Time: 2026-05-14

2,2'-(Oxybis(methylene))difuran Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Oxybis(methylene))difuran
• 2-(furan-2-ylmethoxymethyl)furan
• DIFURFURYL ETHER
• Furan,2,2'-[oxybis(methylene)]bis-
• 5,5'-Oxydimethylene-bis-(2-furfural)
• NSC 97234

• MDL： MFCD01725820
• Inchi： InChI=1S/C10H10O3/c1-3-9(12-5-1)7-11-8-10-4-2-6-13-10/h1-6H,7-8H2
• InChI Key： YEQMNLGBLPBBNI-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)COCC2=CC=CO2

Computed Properties

• Exact Mass: 178.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.150
• Boiling Point: 229 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.5088 (estimate)
• PSA: 35.51000
• LogP: 2.58940
• FEMA: 3337 | DIFURFURYL ETHER
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2,2'-(Oxybis(methylene))difuran

Professional Introduction to Compound with CAS No. 4437-22-3 and Product Name: 2,2'-(Oxybis(methylene))difuran

The compound with the CAS number 4437-22-3 and the product name 2,2'-(Oxybis(methylene))difuran represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various chemical syntheses and biological studies.

2,2'-(Oxybis(methylene))difuran is an organic molecule that belongs to the class of furan derivatives. Its molecular structure consists of two furan rings connected by an oxygen atom, which is further linked to a methylene group on each side. This distinctive configuration imparts unique chemical properties to the compound, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in furan-based compounds due to their versatility and reactivity. The presence of the oxygen atom in the molecule enhances its ability to participate in various chemical reactions, including oxidation, reduction, and coupling reactions. These properties make 2,2'-(Oxybis(methylene))difuran a promising candidate for use in the synthesis of more complex molecules.

One of the most notable applications of this compound is in the pharmaceutical industry. Researchers have been exploring its potential as a precursor for the development of novel therapeutic agents. The structural motif of 2,2'-(Oxybis(methylene))difuran suggests that it could be modified to produce molecules with specific biological activities. For instance, it has been hypothesized that derivatives of this compound could exhibit anti-inflammatory or antimicrobial properties.

Recent studies have also highlighted the role of 2,2'-(Oxybis(methylene))difuran in materials science. Its ability to form stable complexes with other molecules makes it an attractive candidate for use in polymer chemistry and material design. Researchers are investigating its potential as a monomer or cross-linking agent in the development of new materials with enhanced mechanical or thermal properties.

The synthesis of 2,2'-(Oxybis(methylene))difuran involves a series of well-defined chemical steps that require careful optimization. The process typically begins with the reaction of furan derivatives with appropriate aldehydes or ketones under controlled conditions. The oxygen atoms play a crucial role in facilitating these reactions by acting as nucleophiles or electrophiles, depending on the reaction pathway.

In terms of industrial applications, 2,2'-(Oxybis(methylene))difuran has shown promise as a building block for more complex chemical products. Its versatility allows it to be incorporated into various synthetic pathways, enabling the production of a wide range of derivatives with tailored properties. This adaptability makes it a valuable asset for chemists working in both academic and industrial settings.

The safety and handling of 4437-22-3 are also important considerations. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions should always be taken when working with organic compounds in a laboratory environment. Standard laboratory practices for handling chemicals should be followed to ensure safety and minimize exposure risks.

As research continues to evolve, the applications of 2,2'-(Oxybis(methylene))difuran are likely to expand further. Advances in synthetic methodologies and computational chemistry may uncover new ways to utilize this compound effectively. The growing body of knowledge surrounding furan derivatives ensures that this molecule will remain a topic of interest for years to come.

The compound's unique structural features also make it an attractive subject for theoretical studies. Computational models can help researchers predict its behavior under different conditions and identify potential reaction pathways more efficiently. These insights can guide experimental work and lead to more efficient synthetic strategies.

In conclusion, 4437-22-3 and its corresponding product name 2,2'-(Oxybis(methylene))difuran represent a fascinating area of chemical research with diverse applications. From pharmaceuticals to advanced materials, this compound offers numerous opportunities for innovation and discovery. As our understanding of its properties continues to grow, so too will its importance in the scientific community.